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Compound of Interest

Compound Name: Rhamnocitrin 3-glucoside

Cat. No.: B15586312 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution of Rhamnocitrin 3-
glucoside, a flavonoid glycoside, for use in a variety of in vitro assays. Proper preparation of

stock and working solutions is critical for obtaining accurate and reproducible experimental

results.

Compound Information
Property Value Source

IUPAC Name

5-hydroxy-2-(4-

hydroxyphenyl)-7-methoxy-3-

[(2S,3R,4S,5S,6R)-3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-

yl]oxychromen-4-one

[1]

Molecular Formula C22H22O11 [1][2][3]

Molecular Weight 462.40 g/mol [1][2][3]

CAS Number 41545-37-3 [2][3]

Solubility of Rhamnocitrin 3-glucoside
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Rhamnocitrin 3-glucoside is a polar molecule and exhibits solubility in several organic

solvents. For in vitro biological assays, Dimethyl Sulfoxide (DMSO) is the most commonly

recommended solvent.

Solvent Solubility Notes Source

Dimethyl Sulfoxide

(DMSO)
Soluble

Recommended for

preparing high-

concentration stock

solutions for in vitro

assays.

[4]

Acetone Soluble

Can be used for

extraction and some

non-cell-based

assays.

[4]

Chloroform Soluble

Generally not suitable

for in vitro biological

assays due to toxicity.

[4]

Dichloromethane Soluble

Generally not suitable

for in vitro biological

assays due to toxicity.

[4]

Ethyl Acetate Soluble
Can be used for

extraction purposes.
[4]

Water Sparingly soluble

As with many

flavonoid glycosides,

solubility in aqueous

solutions is limited.

[5][6]

To enhance the dissolution of Rhamnocitrin 3-glucoside, gentle warming at 37°C and

sonication in an ultrasonic bath can be employed.[4]

Protocols for Solution Preparation
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Preparation of a High-Concentration Stock Solution in
DMSO
This protocol describes the preparation of a 10 mM stock solution of Rhamnocitrin 3-
glucoside in DMSO.

Materials:

Rhamnocitrin 3-glucoside (solid)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Protocol:

Calculate the required mass:

To prepare 1 mL of a 10 mM stock solution, the required mass of Rhamnocitrin 3-
glucoside is calculated as follows:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 462.40 g/mol x 1000 mg/g = 4.624 mg

Weighing:

Carefully weigh out 4.624 mg of Rhamnocitrin 3-glucoside using an analytical balance

and transfer it to a sterile microcentrifuge tube.

Dissolution:
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Add 1 mL of sterile DMSO to the tube containing the compound.

Vortex the solution thoroughly until the solid is completely dissolved. If necessary, gently

warm the tube to 37°C or place it in an ultrasonic bath for a few minutes to aid dissolution.

Storage:

Aliquot the stock solution into smaller volumes in sterile, tightly sealed vials to avoid

repeated freeze-thaw cycles.

Store the aliquots at -20°C for long-term storage. Under these conditions, the stock

solution is generally stable for several months. For short-term storage (up to two weeks),

4°C can be used.[3]
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Preparation of Stock Solution

Start

Weigh Rhamnocitrin 3-glucoside

Begin

Add sterile DMSO

Vortex / Sonicate to dissolve

Aliquot into sterile vials

Store at -20°C
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Workflow for preparing Rhamnocitrin 3-glucoside stock solution.

Preparation of Working Solutions for In Vitro Assays
It is crucial to maintain the final concentration of DMSO in the cell culture medium at a non-

toxic level, typically below 1% (v/v), with many researchers aiming for 0.1% to 0.5% to minimize

any potential effects of the solvent on the cells.
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Materials:

10 mM Rhamnocitrin 3-glucoside stock solution in DMSO

Sterile cell culture medium or assay buffer

Protocol:

Determine the final desired concentration:

For example, to prepare a working solution with a final concentration of 10 µM

Rhamnocitrin 3-glucoside.

Serial Dilution:

It is recommended to perform a serial dilution to achieve the final concentration accurately.

Intermediate Dilution (e.g., 1 mM): Dilute the 10 mM stock solution 1:10 in sterile DMSO or

cell culture medium. For example, add 10 µL of the 10 mM stock to 90 µL of the diluent.

Final Dilution: Dilute the intermediate solution into the final assay volume. To achieve a

final concentration of 10 µM in a total volume of 1 mL of cell culture medium, add 10 µL of

the 1 mM intermediate solution to 990 µL of the medium. This results in a final DMSO

concentration of 0.1%.

Vehicle Control:

It is essential to include a vehicle control in all experiments. This control should contain the

same final concentration of DMSO as the treated samples to account for any effects of the

solvent itself.
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Preparation of Working Solution

10 mM Stock in DMSO

Prepare Intermediate Dilution (e.g., 1 mM)

Dilute to Final Concentration in Assay Medium

Final Concentration (e.g., 10 µM)
Final DMSO (e.g., 0.1%)

Click to download full resolution via product page

Workflow for preparing working solutions.

Stability and Storage Recommendations
Solution

Storage
Temperature

Duration Notes Source

Solid Compound -20°C Long-term
Protect from light

and moisture.
[3]

DMSO Stock

Solution
-20°C Several months

Aliquot to avoid

repeated freeze-

thaw cycles.

[4]

Aqueous

Working

Solutions

2-8°C
Prepare fresh

daily

Flavonoid

glycosides can

be unstable in

aqueous

solutions.

[3]
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Important Considerations for In Vitro Assays
DMSO Toxicity: Always determine the tolerance of your specific cell line to DMSO. It is

recommended to keep the final DMSO concentration in the culture medium at or below 1%,

and ideally between 0.1% and 0.5%.

Vehicle Control: Always include a vehicle control (medium with the same final concentration

of DMSO as the test compound) in your experiments.

Solubility Limit: Visually inspect the medium after adding the compound to ensure no

precipitation has occurred. If precipitation is observed, the concentration may be too high for

the aqueous environment of the cell culture medium.

pH of the Medium: The stability of some flavonoids can be pH-dependent. Ensure the pH of

your culture medium is stable after the addition of the compound.

By following these protocols and considerations, researchers can ensure the proper dissolution

and application of Rhamnocitrin 3-glucoside in their in vitro assays, leading to more reliable

and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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